History of syncope is an independent predictor for sudden cardiac death. Programmed stimulation may be considered for risk stratification, but data remain sparse among different populations. Here, we analyzed the prognostic value of inducible ventricular arrhythmia (VA) regarding clinical outcome in patients with syncope undergoing defibrillator implantation. Among 4196 patients enrolled in the prospective, multi-center German Device Registry, patients with syncope and inducible VA (n = 285, 6.8%) vs. those with a secondary preventive indication (n = 1885, 45.2%), defined as previously documented sustained ventricular tachycardia or ventricular fibrillation, serving as a control group were studied regarding demographics, device implantation and post-procedural adverse events. Patients with syncope and inducible VA (64.9 ± 14.4 years, 81.1% male) presented less frequently with congestive heart failure (15.1% vs. 29.1%; p < 0.001) and any structural heart disease (84.9% vs. 89.3%; p = 0.030) than patients with a secondary preventive indication (65.0 ± 13.8 years, 81.0% male). Whereas dilated cardiomyopathy (16.8% vs. 23.8%; p = 0.009) was less common, hypertrophic cardiomyopathy (5.6% vs. 2.8%; p = 0.010) and Brugada syndrome (2.1% vs. 0.3%; p < 0.001) were present more often. During 1-year-follow-up, mortality (5.1% vs. 8.9%; p = 0.036) and the rate of major adverse cardiac or cerebrovascular events (5.8% vs. 10.0%; p = 0.027) were lower in patients with syncope and inducible VA. Among patients with inducible VA, post-procedural adverse events including rehospitalization (27.6% vs. 21.7%; p = 0.37) did not differ between those with vs. without syncope. Taken together, patients with syncope and inducible VA have better clinical outcomes than patients with a secondary preventive defibrillator indication, but comparable outcomes to patients without syncope, which underlines the relevance of VA inducibility, potentially irrespective of a syncope.

Corticobasal syndrome (CBS) is characterized by symptoms related to the asymmetric involvement of the cerebral cortex and basal ganglia. However, early detection of asymmetric imaging abnormalities can be challenging. Previous studies reported asymmetric 18F-THK5351 PET abnormalities in CBS patients, but the sensitivity for detecting such abnormalities in larger patient samples, including early-stage cases, remains unclear. Patients clinically diagnosed with CBS were recruited. All patients displayed asymmetric symptoms in the cerebral cortex and basal ganglia. Asymmetric THK5351 PET abnormalities were determined through visual assessment. Brain MRI, perfusion SPECT, and dopamine transporter (DAT) SPECT results were retrospectively reviewed. The 15 patients had a median age of 72 years (59–86 years) and a disease duration of 2 years (0.5–7 years). Four patients met the probable and 11 met the possible CBS criteria according to Armstrong criteria at the time of PET examination. All patients, including early-stage cases, exhibited asymmetric tracer uptake contralateral to their symptom-dominant side in the cerebral cortex/subcortical white matter and striatum (100%). The sensitivity for detecting asymmetric imaging abnormalities contralateral to the symptom-dominant side was 86.7% for brain MRI, 81.8% for perfusion SPECT, and 90% for DAT SPECT. White matter volume reduction was observed in the subcortical region of the precentral gyrus with increased THK5351 uptake, occurring significantly more frequently than gray matter volume reduction. THK5351 PET may be a sensitive imaging technique for detecting asymmetric CBS pathologies, including those in early stages.

Due to the multifaceted nature of Multiple Chronic Conditions (MCCs), setting a diet for these patients is complicated and time-consuming. In this study, a clinical decision support system based on fuzzy logic was modeled and evaluated to aid dietitians in adjusting the diet for patients with MCCs. Mamdani fuzzy logic with 1144 rules was applied to design the model for MCCs patients over 18 years who suffer from one or more chronic diseases, including obesity, diabetes, hypertension, hyperlipidemia, and kidney disease. One hundred nutrition records from three nutrition clinics were employed to measure the system's performance. The findings showed that the diet set by nutritionists had no statistically significant difference from the diet recommended by the fuzzy model (p > 0.05), and there was a strong correlation close to one between them. In addition, the results indicated a suitable model performance with an accuracy of about 97%. This system could adjust the diet with high accuracy as well as humans. In addition, it could increase dietitians' confidence, precision, and speed in setting the diet for MCCs patients.

We give a geometric interpretation for the principle of stationary action in classical Lagrangian particle mechanics. In a nutshell, the difference of the action along a path and its variation effectively “counts” the possible evolutions that “go through” the area enclosed. If the path corresponds to a possible evolution, all neighbouring evolutions will be parallel, making them tangent to the area enclosed by the path and its variation, thus yielding a stationary action. This treatment gives a full physical account of the geometry of both Hamiltonian and Lagrangian mechanics which is founded on three assumptions: determinism and reversible evolution, independence of the degrees of freedom and equivalence between kinematics and dynamics. The logical equivalence between the three assumptions and the principle of stationary action leads to a much cleaner conceptual understanding.

Therapeutic treatment forms can play significant roles in resolving psoriatic plaques or promoting wound repair in psoriatic skin. Considering the biocompatibility, mechanical strength, flexibility, and adhesive properties of silk fibroin sheets/films, it is useful to combine them with anti-psoriatic agents and healing stimulants, notably silk sericin. Here, we evaluate the curative properties of sericin-coated thin polymeric films (ScF) fabricated from silk fibroin, using an imiquimod-induced psoriasis rat model. The film biocompatibility and psoriatic wound improvement capacity was assessed. A proteomics study was performed to understand the disease resolving mechanisms. Skin-implantation study exhibited the non-irritation property of ScF films, which alleviate eczema histopathology. Immunohistochemical and gene expression revealed the depletion of β-defensin, caspase-3 and -9, TNF-α, CCL-20, IL-1β, IL-17, TGF-β, and Wnt expressions and S100a14 mRNA level. The proteomics study suggested that ScF diminish keratinocyte proliferation via the mTOR pathway by downregulating mTOR protein, corresponding to the modulation of TNF-α, Wnt, and IL-1β levels, leading to the enhancement of anti-inflammatory environment by IL-17 downregulation. Hematology data demonstrated the safety of using these biomaterials, which provide a potential therapeutic-option for psoriasis treatment due to desirable effects, especially anti-proliferation and anti-inflammation, functioning via the mTOR pathway and control of IL-17 signaling.

To study the basic mechanical behavior and the reloading reinforcement characteristics of fractured coal, conventional triaxial loading tests with different fissure angle were first carried out. On this basis, conventional triaxial loading and unloading tests were conducted to investigate the reloading reinforcement characteristics of fractured coal. The results reveal that when the fissure angle was small, the stress–strain curve exhibited the multi-peak phenomena. As the fissure angle increased, the stress drop phenomenon in the peak region was weakened. With the increase of the fissure angle, the peak stress of the specimens increased and then decreased, while the elastic modulus showed an overall increasing trend, demonstrating the controlling effect of the crack angle. Meanwhile, the cyclic loading exhibited a certain enhancement effect on the strength of the fractured coals when the specimens was unloaded near the crack closure stress. The findings can provide a better understanding of the failure mechanism and reloading reinforcement characteristics of fractured coal.

Myxozoans are a unique group of microscopic parasites that infect mainly fishes. These extremely reduced cnidarians are highly diverse and globally distributed in freshwater and marine habitats. Myxozoan diversity dimension is unknown in Mexico, a territory of an extraordinary biological diversity. This study aimed to explore, for the first time, myxozoan parasite diversity from fishes of the Neotropical region of Mexico. We performed a large morphological and molecular screening using host tissues of 22 ornamental and food fish species captured from different localities of Veracruz, Oaxaca and Chiapas. Myxozoan infections were detected in 90% of the fish species, 65% of them had 1 or 2 and 35% had 3 and up to 8 myxozoan species. Forty-one putative new species were identified using SSU rDNA phylogenetic analyses, belonging to two main lineages: polychaete-infecting (5 species) and oligochaete-infecting (36 species) myxozoans; from those we describe 4 new species: Myxidium zapotecus sp. n., Zschokkella guelaguetza sp. n., Ellipsomyxa papantla sp. n. and Myxobolus zoqueus sp. n. Myxozoan detection increased up to 6 × using molecular screening, which represents 3.7 × more species detected than by microscopy. This study demonstrated that Neotropical fishes from Mexico are hosts of a multitude of myxozoans, representing a source of emerging diseases with large implications for economic and conservation reasons.

Partitioning methods such as cluster analysis are advantageous in pooling catchments into hydrometric similar regions. They help overcome data shortage in ungauged catchments, which is a common problem in Sud Mediterranean zones. Without accurate forecasts, it is difficult to assess and manage water resources efficiently this situation won't be of any assistance to hydrology decision-makers. This paper illustrates a Tunisian application case, that aims to pool catchments with a hierarchical clustering algorithm (HCA) based on distances calculated in multidimensional physiographical and hydrometric space. The homogeneity of generated clusters is checked by the silhouette index. Then the distances efficiencies are compared. Nineteen semi-arid Tunisian catchments monitored since 1992 are studied. Twelve physiographical attributes, nine rainfall and streamflow signatures are considered in the HCA with two clusters. Correlation distance provides the most homogeneous clusters. Statistically the: percentage of area affected by anti-erosive practices, percentage of forest cover and catchment area are the most discriminating attributes. However, hydrometrical signatures appear to be irrelevant. These partitions highlight two different hydrological behaviors that must support forecasting. Results are promising in the Sud-Mediterranean case, where the shortage of hydrometrical data is an ongoing problem. They have the advantage of enabling hydrologic forecasting without requiring heavy information.

The current study attempted to evaluate the impact of drilling parameters and delamination on the bearing strength of both neat GFRP (NG) and hybrid GFRP/aluminum (Al)-wire mesh with two various configurations, first with Al-mesh in the outer surface of specimen (AG) and the other with Al-mesh in the core of specimen (GA). Drilling procedure is carried out using \(\varnothing\) 6 mm carbide twist drill with three different tip angles (90°, 120° and 135°), as well as Three different speeds and feeds (1000, 2000, and 3000 rpm) and (20, 40, and 60 mm/min), respectively. Taguchi and ANOVA analyses are used to analyze the influence of processing parameters. The findings showed that AG specimen experienced the least delamination damage. The maximum bearing strength refers to NG specimen, which is 9.6% and 8.7% more than AG and GA specimens, respectively. Drill point angle has the major effect on bearing strength for both AG and GA specimens, while for NG feed rate is of the major effect. The developed regression model displayed a high level of fitness with an average prediction error of less than 3%.

Microservice architecture is a programming method that decomposes a single application into various smaller services and then executes them. However, this approach introduces new challenges in communication between services because of the different data structures and technology types among the multiple services. Therefore, interprocess communication (IPC) between services has become one of the important challenges facing microservice architecture. Additionally, the choice of IPC technology is an important decision that can affect the nonfunctional requirements of the entire architecture. To address this problem, this study proposes a microservice communication technology based on remote procedure calls (RPC) called RPCX to improve the communication performance between services. The RPCX communication mechanism based on RPC uses the nonblocking IO communication model and Protobuf data serialization standard method. It identifies RPC communication at the client and server ends using dynamic proxy and annotation configuration technology. We use RPCX and two traditional service communication technologies to conduct performance stress benchmarking and evaluate the performance of RPCX through the time consumed to process the requests and transactions per second (TPS) performance stress indicators. The results show that the performance of RPCX is better than that of the other two technologies under different threads and requests. In this study, we show that RPCX has overall better performance than the other two service communication techniques under different threads and requests.